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Compound of Interest

Compound Name: Dimethyl pyridine-2,6-carboxylate

Cat. No.: B132725 Get Quote

A Technical Guide to Dimethyl Pyridine-2,6-
dicarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dimethyl pyridine-2,6-dicarboxylate, a

versatile chemical compound with significant applications in organic synthesis and coordination

chemistry. This document details its chemical and physical properties, provides experimental

protocols for its synthesis and analysis, and outlines its key applications.

Core Compound Identification
Dimethyl pyridine-2,6-dicarboxylate is a symmetrical diester featuring a pyridine core with two

methyl carboxylate groups at the 2 and 6 positions. This structure imparts distinct binding

properties and chemical characteristics.
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Identifier Value Citation

CAS Number 5453-67-8 [1][2][3]

Molecular Formula C₉H₉NO₄ [1][2][3]

Molecular Weight 195.17 g/mol [1][3]

IUPAC Name
dimethyl pyridine-2,6-

dicarboxylate
[1]

Synonyms

2,6-Pyridinedicarboxylic acid,

dimethyl ester; Dimethyl

dipicolinate

[1][2]

InChI Key
SNQQJEJPJMXYTR-

UHFFFAOYSA-N
[2]

SMILES
COC(=O)C1=NC(=CC=C1)C(=

O)OC
[1]

Physicochemical and Spectroscopic Data
The physical and chemical properties of dimethyl pyridine-2,6-dicarboxylate are well-

documented, providing a basis for its application in various chemical reactions and analytical

procedures.

Property Value Citation

Physical State Off-White Solid

Melting Point 121-125 °C

¹H NMR (CDCl₃)

Aromatic protons in the

downfield region, methyl

protons as singlets in the

upfield region.

[2]

Mass Spectrometry Molecular ion peak at m/z 195. [2]

Infrared (IR) Spectroscopy
Available via ATR-IR and FTIR

(KBr wafer).
[3]
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Experimental Protocols
Synthesis of Dimethyl Pyridine-2,6-dicarboxylate
A common laboratory-scale synthesis involves the esterification of pyridine-2,6-dicarboxylic

acid.

Materials:

Pyridine-2,6-dicarboxylic acid (1.67 g, 10 mmol)

Anhydrous methanol (30 ml)

Thionyl chloride (SOCl₂) (2.2 ml, 30 mmol)

Ethyl acetate (EtOAc)

Aqueous NaOH (5%)

Anhydrous Na₂SO₄

Procedure:

Stir pyridine-2,6-dicarboxylic acid and anhydrous methanol in a round-bottomed flask.

Add thionyl chloride dropwise at 273 K (0 °C).[1]

Heat the reaction mixture to 298 K (25 °C) and stir for 24 hours.[1]

Remove the solvent in vacuo.

Dissolve the residue in ethyl acetate and wash with 5% aqueous NaOH.

Dry the organic layer with anhydrous Na₂SO₄.[1]

Remove the solvent in vacuo to obtain the solid product.

Recrystallize the solid from water to yield the purified product.[1]
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Synthesis of Dimethyl Pyridine-2,6-dicarboxylate

Reaction

Work-up & Purification

Pyridine-2,6-dicarboxylic acid
+

Anhydrous Methanol

Add SOCl₂ dropwise at 0°C

In round-bottomed flask

Stir at 25°C for 24h

Remove solvent in vacuo

Dissolve in EtOAc

Wash with 5% NaOH (aq)

Dry with Na₂SO₄

Remove solvent in vacuo

Recrystallize from water

Dimethyl Pyridine-2,6-dicarboxylate
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HPLC Analysis Workflow

Sample & Mobile Phase Preparation

HPLC System

Data Analysis

Dissolve Sample in appropriate solvent

Inject Sample

Prepare Mobile Phase:
Acetonitrile, Water, Phosphoric Acid

Separation on Newcrom R1 column

Detection (UV/MS)

Generate Chromatogram

Quantify Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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